Cas no 887586-34-7 (tert-butyl 2-(5-amino-1,2-oxazol-3-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(5-amino-1,2-oxazol-3-yl)piperidine-1-carboxylate
• CAS No: 887586-34-7
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 713413
• PubChem ID: 49759173
• Update Time: 2026-04-29

tert-butyl 2-(5-amino-1,2-oxazol-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 2-(5-amino-3-isoxazolyl)-, 1,1-dimethylethyl ester
• 2-(5-amino-1h-isoxazol-3-yl)-piperidine-1-carboxylic acid tert-butyl ester
• 2-(5-AMINO-ISOXAZOL-3-YL)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 2-(5-amino-1,2-oxazol-3-yl)piperidine-1-carboxylate

• Inchi： InChI=1S/C13H21N3O3/c1-13(2,3)18-12(17)16-7-5-4-6-10(16)9-8-11(14)19-15-9/h8,10H,4-7,14H2,1-3H3
• InChI Key： KAOCHRMVQYHXHZ-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCCCC1C2=NOC(=C2)N

Computed Properties

• Exact Mass: 267.158
• Monoisotopic Mass: 267.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6A^2
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.6

Additional information on tert-butyl 2-(5-amino-1,2-oxazol-3-yl)piperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 2-(5-Amino-1,2-oxazol-3-yl)piperidine-1-carboxylate (CAS: 887586-34-7)

The compound tert-butyl 2-(5-amino-1,2-oxazol-3-yl)piperidine-1-carboxylate (CAS: 887586-34-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel heterocyclic scaffolds. Its unique structure, featuring both an amino-oxazole and a piperidine ring, makes it a valuable building block for the development of pharmacologically active molecules. Researchers have successfully employed this compound in the synthesis of various kinase inhibitors, which are crucial for targeting cancer and inflammatory diseases.

One of the most notable advancements in the synthesis of tert-butyl 2-(5-amino-1,2-oxazol-3-yl)piperidine-1-carboxylate involves the optimization of reaction conditions to improve yield and purity. A recent publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that significantly reduces the formation of by-products, thereby enhancing the efficiency of the synthesis process. This method has been validated on a multi-gram scale, making it suitable for industrial applications.

In terms of biological applications, this compound has shown promising activity in preclinical studies. For instance, derivatives of tert-butyl 2-(5-amino-1,2-oxazol-3-yl)piperidine-1-carboxylate have been evaluated as potential inhibitors of protein kinases involved in tumor growth. Preliminary results indicate that these derivatives exhibit high selectivity and potency, with IC50 values in the nanomolar range. Further studies are underway to explore their mechanism of action and in vivo efficacy.

Additionally, the compound has been investigated for its role in modulating immune responses. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound can effectively suppress the production of pro-inflammatory cytokines, suggesting potential applications in the treatment of autoimmune disorders. These findings underscore the compound's versatility and its potential to address unmet medical needs.

In conclusion, tert-butyl 2-(5-amino-1,2-oxazol-3-yl)piperidine-1-carboxylate (CAS: 887586-34-7) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Ongoing research efforts are focused on optimizing its synthesis, exploring new derivatives, and elucidating its biological mechanisms. The compound's potential to yield novel therapeutics for cancer and inflammatory diseases makes it a subject of great interest in the scientific community.